Cas no 1270541-43-9 (4-(1-AMINOBUTYL)-3-METHYLPHENOL)
1270541-43-9 structure
Product Name:4-(1-AMINOBUTYL)-3-METHYLPHENOL
CAS No:1270541-43-9
MF:C11H17NO
MW:179.258783102036
CID:5582616
PubChem ID:55282611
Update Time:2025-09-20
4-(1-AMINOBUTYL)-3-METHYLPHENOL Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-AMINOBUTYL)-3-METHYLPHENOL
- Phenol, 4-(1-aminobutyl)-3-methyl-
- 1270541-43-9
- EN300-1277368
- AKOS006343849
-
- Inchi： 1S/C11H17NO/c1-3-4-11(12)10-6-5-9(13)7-8(10)2/h5-7,11,13H,3-4,12H2,1-2H3
- InChI Key： ARUXPZOFLKFFFS-UHFFFAOYSA-N
- SMILES： OC1C=CC(=C(C)C=1)C(CCC)N
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.027±0.06 g/cm3(Predicted)
- Boiling Point: 305.1±27.0 °C(Predicted)
- pka: 9?+-.0.31(Predicted)
4-(1-AMINOBUTYL)-3-METHYLPHENOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277368-1.0g |
4-(1-aminobutyl)-3-methylphenol |
1270541-43-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1277368-50mg |
4-(1-aminobutyl)-3-methylphenol |
1270541-43-9 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1277368-100mg |
4-(1-aminobutyl)-3-methylphenol |
1270541-43-9 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1277368-250mg |
4-(1-aminobutyl)-3-methylphenol |
1270541-43-9 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1277368-500mg |
4-(1-aminobutyl)-3-methylphenol |
1270541-43-9 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1277368-1000mg |
4-(1-aminobutyl)-3-methylphenol |
1270541-43-9 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1277368-2500mg |
4-(1-aminobutyl)-3-methylphenol |
1270541-43-9 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1277368-5000mg |
4-(1-aminobutyl)-3-methylphenol |
1270541-43-9 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1277368-10000mg |
4-(1-aminobutyl)-3-methylphenol |
1270541-43-9 | 10000mg |
$4545.0 | 2023-10-01 |
4-(1-AMINOBUTYL)-3-METHYLPHENOL Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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